Cas no 1492284-95-3 (Cyclobutaneacetic acid, 3-hydroxy-α-oxo-1-phenyl-)

• Product Name: Cyclobutaneacetic acid, 3-hydroxy-α-oxo-1-phenyl-
• CAS No: 1492284-95-3
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 6424946
• PubChem ID: 65989077
• Update Time: 2025-06-08

Cyclobutaneacetic acid, 3-hydroxy-α-oxo-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneacetic acid, 3-hydroxy-α-oxo-1-phenyl-
• 2-(3-Hydroxy-1-phenylcyclobutyl)-2-oxoacetic acid
• EN300-1153794
• AKOS015331157
• 1492284-95-3
• CS-0344162

• Inchi： 1S/C12H12O4/c13-9-6-12(7-9,10(14)11(15)16)8-4-2-1-3-5-8/h1-5,9,13H,6-7H2,(H,15,16)
• InChI Key： BLROJDIBNDMFFE-UHFFFAOYSA-N
• SMILES： C(C1(C2C=CC=CC=2)CC(O)C1)(=O)C(=O)O

Computed Properties

• Exact Mass: 220.07355886g/mol
• Monoisotopic Mass: 220.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• Boiling Point: 392.3±42.0 °C(Predicted)
• pka: 2.54±0.54(Predicted)

Additional information on Cyclobutaneacetic acid, 3-hydroxy-α-oxo-1-phenyl-

Comprehensive Overview of Cyclobutaneacetic acid, 3-hydroxy-α-oxo-1-phenyl- (CAS No. 1492284-95-3)

Cyclobutaneacetic acid, 3-hydroxy-α-oxo-1-phenyl- (CAS No. 1492284-95-3) is a specialized organic compound with a unique structural framework, combining a cyclobutane ring, a phenyl group, and functional groups like hydroxy and oxo. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its molecular formula, C₁₂H₁₂O₃, highlights its moderate complexity, making it a candidate for synthetic modifications targeting drug discovery or material science applications.

Recent trends in organic chemistry emphasize the importance of cyclobutane derivatives, particularly in the design of constrained peptidomimetics and small-molecule inhibitors. Researchers are increasingly exploring 3-hydroxy-α-oxo functionalities for their role in hydrogen bonding and metal chelation, which are critical in enzyme inhibition. The phenyl moiety further enhances lipophilicity, a property often sought after in drug candidates to improve membrane permeability. These attributes align with current searches for "bioactive cyclobutane compounds" or "phenyl-containing drug scaffolds," reflecting its relevance in modern R&D.

From a synthetic perspective, Cyclobutaneacetic acid, 3-hydroxy-α-oxo-1-phenyl- poses intriguing challenges. The strained cyclobutane ring requires careful optimization in ring-closing reactions, a topic frequently queried in academic forums. Meanwhile, the α-oxo group’s reactivity toward nucleophiles opens avenues for derivatization, a feature leveraged in click chemistry applications. Such discussions resonate with search queries like "synthesis of strained cyclobutane acids" or "modifying α-oxo carboxylic acids," underscoring its interdisciplinary appeal.

In material science, this compound’s rigid backbone and polar groups (hydroxy and oxo) make it a candidate for polymer cross-linking or coordination polymers. Searches for "functionalized cyclobutane monomers" or "phenyl-based ligands" correlate with these applications. Additionally, its potential as a chiral auxiliary in asymmetric synthesis aligns with the growing demand for enantioselective catalysts, a hotspot in green chemistry.

Analytical characterization of CAS No. 1492284-95-3 typically involves NMR, HPLC, and mass spectrometry, techniques often searched alongside "compound purity verification." Stability studies under varying pH and temperature conditions are also critical, addressing common concerns about storage and handling of sensitive intermediates.

In conclusion, Cyclobutaneacetic acid, 3-hydroxy-α-oxo-1-phenyl- represents a versatile scaffold bridging medicinal chemistry and materials innovation. Its structural features—cyclobutane, phenyl, and hydroxy-α-oxo—cater to diverse scientific inquiries, from drug design to sustainable materials. As research progresses, this compound is poised to remain a focal point in high-impact applications.